Cas no 55447-64-8 (2-(DIBUTYLAMINO)-6-METHYL-4-PYRIMIDINOL)

• Product Name: 2-(DIBUTYLAMINO)-6-METHYL-4-PYRIMIDINOL
• CAS No: 55447-64-8
• MF: C₁₃H₂₃N₃O
• MW: 237.34122300148
• CID: 943965
• PubChem ID: 135547801
• Update Time: 2025-04-19

2-(DIBUTYLAMINO)-6-METHYL-4-PYRIMIDINOL Chemical and Physical Properties

Names and Identifiers

• 2-(DIBUTYLAMINO)-6-METHYL-4-PYRIMIDINOL
• 2-(dibutylamino)-6-methyl-1H-pyrimidin-4-one
• 2-(dibutylamino)-4-methyl-1H-pyrimidin-6-one
• SR-01000428945-1
• SCHEMBL8156919
• 55447-64-8
• DTXSID50549499
• SR-01000477746
• SR-01000477746-1
• SR-01000428945
• 2-(Dibutylamino)-6-methylpyrimidin-4(1H)-one
• EU-0043163

• Inchi： 1S/C13H23N3O/c1-4-6-8-16(9-7-5-2)13-14-11(3)10-12(17)15-13/h10H,4-9H2,1-3H3,(H,14,15,17)
• InChI Key： SJMFPYRJDWOKSV-UHFFFAOYSA-N
• SMILES： O=C1C=C(C)N=C(N1)N(CCCC)CCCC

Computed Properties

• Exact Mass: 237.184112366g/mol
• Monoisotopic Mass: 237.184112366g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 44.7Ų